N-(3-methoxybenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• InChI: InChI=1S/C18H18N2O3S/c1-23-13-6-4-5-12(9-13)11-19-17(21)10-16-18(22)20-14-7-2-3-8-15(14)24-16/h2-9,16H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: AUXUABSFDMRHTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CC2C(=O)NC3=CC=CC=C3S2
• Molecular Formula: C18H18N2O3S
• DSSTOX Substance ID: DTXSID001326116
• Molecular Weight: 342.4 g/mol
• Solubility: 1.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 860611-61-6

Description

N-(3-methoxybenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, also known as MBOA, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is a member of the benzothiazine family of compounds and has been shown to have a wide range of biological activities.

Scientific Research Applications

Imaging Brain Receptors

One study developed and evaluated two sensitive ^(11)C-labeled aryloxyanilide ligands for imaging brain peripheral benzodiazepine receptors (PBR) in vivo, highlighting the potential of these compounds for brain imaging applications (Briard et al., 2008).

Photoreactivity of Compounds

Research into model compounds of caged capsaicin showed substituted nitrobenzyl groups covalently bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide, demonstrating differences in photodecomposition rates based on their structural variations, which is significant for understanding the photoreactivity of related compounds (Katritzky et al., 2003).

Antioxidant Action

Another study used DFT methods to estimate the antioxidant abilities of two capsaicin analogues, including N-(4-hydroxy-3-methoxybenzyl)acetamide, providing insights into their potential mechanisms of action in different mediums (Yancheva et al., 2020).

Antimicrobial Activity

Research on rhodanine-3-acetic acid derivatives, including structures related to N-(3-methoxybenzyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, found significant antimicrobial activity against a variety of bacterial and fungal pathogens, underscoring the therapeutic potential of these compounds (Krátký et al., 2017).

Apoptosis Induction in Cancer Cells

A study on 2-acetyl-3-(6-methoxybenzothiazo)-2-yl-amino-acrylonitrile (AMBAN) investigated its antiproliferative and apoptosis-inducing activities towards human leukemia cells, highlighting the molecular mechanisms involved in its cytotoxic effects (Repický et al., 2009).

Synthetic Techniques for Pharmaceutical Development

Research on p-methoxy- and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salts demonstrated their utility as versatile reagents for synthesizing N-alkylacetamides and carbamates, important intermediates in pharmaceutical product development (Sakai et al., 2022).